Cas no 1226427-20-8 (2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)methylacetamide)

• Product Name: 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)methylacetamide
• CAS No: 1226427-20-8
• MF: C₁₈H₁₇ClN₄O₂S
• MW: 388.871181249619
• CID: 6018311
• PubChem ID: 49677987
• Update Time: 2025-06-09

2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)methylacetamide
• 2-[2-[(5-chloropyridin-2-yl)amino]-1,3-thiazol-4-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• SR-01000926335-1
• 1226427-20-8
• 2-(2-((5-chloropyridin-2-yl)amino)thiazol-4-yl)-N-(2-methoxybenzyl)acetamide
• AKOS024528241
• F5950-0781
• 2-{2-[(5-chloropyridin-2-yl)amino]-1,3-thiazol-4-yl}-N-[(2-methoxyphenyl)methyl]acetamide
• VU0528806-1
• SR-01000926335

• Inchi： 1S/C18H17ClN4O2S/c1-25-15-5-3-2-4-12(15)9-21-17(24)8-14-11-26-18(22-14)23-16-7-6-13(19)10-20-16/h2-7,10-11H,8-9H2,1H3,(H,21,24)(H,20,22,23)
• InChI Key： UFRYYFRTEDRHLF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)CC1=CSC(NC2=NC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 388.0760747g/mol
• Monoisotopic Mass: 388.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Additional information on 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)methylacetamide

Recent Advances in the Study of 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)methylacetamide (CAS: 1226427-20-8)

The compound 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)methylacetamide (CAS: 1226427-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and chloropyridinyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain kinase enzymes, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding interactions of this compound with its target proteins, providing valuable insights into its structure-activity relationship (SAR).

In addition to its target specificity, recent pharmacokinetic studies have highlighted the compound's favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it a promising candidate for further drug development. Notably, in vivo studies have demonstrated its ability to achieve therapeutic concentrations in target tissues with minimal off-target effects, underscoring its potential as a selective and efficacious therapeutic agent.

Another significant advancement has been the optimization of synthetic routes for this compound. Recent publications have detailed novel methodologies that improve yield and purity while reducing production costs. These innovations are critical for scaling up production and facilitating future clinical trials. Furthermore, researchers have explored derivatization strategies to enhance the compound's solubility and bioavailability, addressing some of the initial challenges associated with its physicochemical properties.

The therapeutic potential of 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)methylacetamide has been further validated in disease-specific models. For instance, in oncology research, the compound has shown potent anti-proliferative effects against several cancer cell lines, including those resistant to conventional therapies. Mechanistic studies indicate that it induces apoptosis and cell cycle arrest, offering a multi-faceted approach to cancer treatment. Similarly, in inflammatory disease models, the compound has demonstrated significant anti-inflammatory activity, likely mediated through the modulation of key signaling pathways.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as long-term toxicity, potential drug-drug interactions, and formulation stability need to be addressed in future studies. However, the collective body of research underscores the compound's potential as a cornerstone in the development of next-generation therapeutics. Ongoing efforts are focused on advancing this molecule through preclinical and clinical stages, with the ultimate goal of addressing unmet medical needs in various disease areas.

In conclusion, the recent advancements in the study of 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)methylacetamide (CAS: 1226427-20-8) highlight its significant therapeutic potential and pave the way for future research and development. The integration of structural biology, medicinal chemistry, and pharmacology has provided a comprehensive understanding of this compound, positioning it as a promising candidate for further investigation and potential clinical application.